Cas no 87996-17-6 (1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-)

1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)- structure
87996-17-6 structure
Product Name:1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-
CAS No:87996-17-6
MF:C8H14N4S
MW:198.288559436798
CID:649056
PubChem ID:13179365
Update Time:2025-04-19

1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)-
    • 1-tert-butyl-5-prop-2-enylsulfanyltetrazole
    • 87996-17-6
    • DTXSID20525048
    • 1-tert-Butyl-5-[(prop-2-en-1-yl)sulfanyl]-1H-tetrazole
    • Inchi: 1S/C8H14N4S/c1-5-6-13-7-9-10-11-12(7)8(2,3)4/h5H,1,6H2,2-4H3
    • InChI Key: UERCIVVCXSBLRB-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=NN=NN1C(C)(C)C

Computed Properties

  • Exact Mass: 198.09391764g/mol
  • Monoisotopic Mass: 198.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.9Ų

1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(2-propenylthio)- Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.